Cas no 3662-78-0 (4-Methoxycarbonylphenyl isothiocyanate)

4-Methoxycarbonylphenyl isothiocyanate is a versatile organic compound widely used in chemical synthesis and pharmaceutical research. Its structure features an isothiocyanate group (–N=C=S) attached to a phenyl ring substituted with a methoxycarbonyl (–COOCH₃) moiety, enhancing its reactivity and selectivity in conjugation reactions. This compound is particularly valuable in the preparation of thiourea derivatives and heterocyclic compounds, serving as a key intermediate in medicinal chemistry. Its stability under standard conditions and high purity make it suitable for precise synthetic applications. Additionally, the electron-withdrawing methoxycarbonyl group improves its compatibility with nucleophilic reagents, facilitating efficient derivatization. It is commonly employed in peptide modification and as a labeling reagent due to its strong affinity for amine groups.
4-Methoxycarbonylphenyl isothiocyanate structure
3662-78-0 structure
Product Name:4-Methoxycarbonylphenyl isothiocyanate
CAS No:3662-78-0
MF:C9H7NO2S
MW:193.222380876541
MDL:MFCD00041099
CID:84829
PubChem ID:138002
Update Time:2025-07-02

4-Methoxycarbonylphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxycarbonylphenyl isothiocyanate
    • Methyl 4-isothiocyanatobenzoate
    • 4-(Methoxycarbonyl)phenyl isothiocyanate
    • W-200326
    • Methyl p-isothiocyanatobenzoate
    • Methyl 4-isothiocyanatobenzoate #
    • FS-4666
    • EN300-8093737
    • 4-(Carbomethoxy)phenyl isothiocyanate
    • 4-isothiocyanato-benzoic acid methyl ester
    • p-methoxycarbonylphenyl isothiocyanate
    • A823315
    • 4-(Methoxycarbonyl)phenylisothiocyanate
    • E83808
    • GEO-01676
    • 3662-78-0
    • FT-0618932
    • AKOS003276010
    • 4-isothiocyanatobenzoic acid methyl ester
    • DTXSID80190094
    • Benzoic acid, 4-isothiocyanato-, methyl ester
    • MFCD00041099
    • SCHEMBL1421354
    • 4-methoxycarbonyl phenylisothiocyanate
    • 4-methoxycarbonyl phenyl isothiocyanate
    • Methyl 4-isothiocyanatobenzoate, AldrichCPR
    • STK801404
    • DTXCID90112585
    • BBL010020
    • MDL: MFCD00041099
    • Inchi: 1S/C9H7NO2S/c1-12-9(11)7-2-4-8(5-3-7)10-6-13/h2-5H,1H3
    • InChI Key: WIZODHILGBTPPA-UHFFFAOYSA-N
    • SMILES: S=C=NC1C=CC(C(=O)OC)=CC=1
    • BRN: 2100504

Computed Properties

  • Exact Mass: 193.02000
  • Monoisotopic Mass: 193.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 70.8A^2

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.16
  • Melting Point: 46 °C
  • Boiling Point: 314.3°Cat760mmHg
  • Flash Point: 143.9°C
  • Refractive Index: 1.566
  • PSA: 70.75000
  • LogP: 2.20750
  • Solubility: Uncertain
  • Sensitiveness: Moisture Sensitive

4-Methoxycarbonylphenyl isothiocyanate Security Information

  • Hazardous Material transportation number:2811
  • Hazard Category Code: 20/21/22-36/37/38-43
  • Safety Instruction: S26-S36/37/39
  • Hazardous Material Identification: T
  • HazardClass:6.1
  • PackingGroup:III
  • Safety Term:6.1
  • Packing Group:III
  • Risk Phrases:R20/21/22; R36/37/38

4-Methoxycarbonylphenyl isothiocyanate Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Methoxycarbonylphenyl isothiocyanate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
009505-250mg
4-Methoxycarbonylphenyl isothiocyanate
3662-78-0 98%
250mg
£20.00 2022-02-28
Fluorochem
009505-1g
4-Methoxycarbonylphenyl isothiocyanate
3662-78-0 98%
1g
£39.00 2022-02-28
Fluorochem
009505-5g
4-Methoxycarbonylphenyl isothiocyanate
3662-78-0 98%
5g
£171.00 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
003061-5g
4-(Methoxycarbonyl)phenyl isothiocyanate
3662-78-0 98%
5g
2973.0CNY 2021-07-05
TRC
M224028-250mg
4-Methoxycarbonylphenyl Isothiocyanate
3662-78-0
250mg
$ 50.00 2022-06-04
TRC
M224028-500mg
4-Methoxycarbonylphenyl Isothiocyanate
3662-78-0
500mg
$ 70.00 2022-06-04
TRC
M224028-2.5g
4-Methoxycarbonylphenyl Isothiocyanate
3662-78-0
2.5g
$ 230.00 2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
003061-1g
4-(Methoxycarbonyl)phenyl isothiocyanate
3662-78-0 98%
1g
714.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
003061-1g
4-(Methoxycarbonyl)phenyl isothiocyanate
3662-78-0 98%
1g
714CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
003061-5g
4-(Methoxycarbonyl)phenyl isothiocyanate
3662-78-0 98%
5g
2973CNY 2021-05-08

4-Methoxycarbonylphenyl isothiocyanate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3662-78-0)4-Methoxycarbonylphenyl isothiocyanate
Order Number:A823315
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):491.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:3662-78-0)4-Methoxycarbonylphenyl isothiocyanate
A823315
Purity:99%
Quantity:25g
Price ($):491.0
Email